Cas no 1864051-97-7 (1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride)

1-(3-Methylthiophen-2-yl)pentan-1-amine hydrochloride is a synthetic organic compound featuring a thiophene ring substituted with a methyl group at the 3-position and an amine-functionalized pentyl chain at the 2-position, in its hydrochloride salt form. This structure imparts enhanced solubility and stability, making it suitable for pharmaceutical and chemical research applications. The hydrochloride salt improves handling and storage characteristics while maintaining reactivity for further derivatization. Its well-defined molecular architecture allows for precise modifications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s purity and consistent performance make it a reliable intermediate for exploratory synthesis and drug discovery efforts.
1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride structure
1864051-97-7 structure
Product Name:1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride
CAS No:1864051-97-7
MF:C10H18ClNS
MW:219.77462053299
CID:5719640
PubChem ID:86262923
Update Time:2025-05-20

1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • AKOS026747599
    • 1864051-97-7
    • 1-(3-methylthiophen-2-yl)pentan-1-amine;hydrochloride
    • 1-(3-methylthiophen-2-yl)pentan-1-aminehydrochloride
    • EN300-241130
    • 1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride
    • F2167-1969
    • Inchi: 1S/C10H17NS.ClH/c1-3-4-5-9(11)10-8(2)6-7-12-10;/h6-7,9H,3-5,11H2,1-2H3;1H
    • InChI Key: INXAYADIFGLIHQ-UHFFFAOYSA-N
    • SMILES: Cl.S1C=CC(C)=C1C(CCCC)N

Computed Properties

  • Exact Mass: 219.0848484g/mol
  • Monoisotopic Mass: 219.0848484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride Security Information

1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride Pricemore >>

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Additional information on 1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride

Introduction to 1-(3-methylthiophen-2-yl)pentan-1-amine Hydrochloride (CAS No. 1864051-97-7)

1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride, also known by its CAS registry number CAS No. 1864051-97-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in drug design and material science.

The molecular structure of 1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride consists of a thiophene ring substituted with a methyl group at the 3-position and a pentanamine group at the 2-position. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. The pentanamine group introduces an amine functionality, which can engage in hydrogen bonding and other non-covalent interactions, making this compound versatile for various applications.

Recent studies have highlighted the potential of thiophene derivatives in drug delivery systems. For instance, researchers have explored the use of 1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride as a carrier for targeted drug delivery due to its ability to form stable complexes with therapeutic molecules. This property is attributed to the amine group's capacity to act as a nucleophile and form bonds with electrophilic centers on drug molecules.

In addition to its role in pharmacology, CAS No. 1864051-97-7 has shown promise in materials science. The compound's ability to form self-assembled monolayers has been investigated for potential applications in nanotechnology. These monolayers can serve as templates for the synthesis of nanostructured materials, which are highly sought after in electronics and catalysis.

The synthesis of 1-(3-methylthiophen-2-yl)pentan

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